Cas no 57370-24-8 ([1,2,4]Triazolo[4,3-a]quinazoline, 7-methoxy-1-methyl-5-phenyl-)

• Product Name: [1,2,4]Triazolo[4,3-a]quinazoline, 7-methoxy-1-methyl-5-phenyl-
• CAS No: 57370-24-8
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 345589
• PubChem ID: 21485928
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]quinazoline, 7-methoxy-1-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinazoline, 7-methoxy-1-methyl-5-phenyl-
• 7-methoxy-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline
• 1-methyl-5-phenyl-7-methoxy-s-triazolo[4,3-a]quinazoline
• SCHEMBL11706511
• DTXSID70614618
• 57370-24-8
• 7-Methoxy-1-methyl-5-phenyl[1,2,4]triazolo[4,3-a]quinazoline
• ZWHBALVHABEWNV-UHFFFAOYSA-N

• Inchi： 1S/C17H14N4O/c1-11-19-20-17-18-16(12-6-4-3-5-7-12)14-10-13(22-2)8-9-15(14)21(11)17/h3-10H,1-2H3
• InChI Key： ZWHBALVHABEWNV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC1=NN=C(C)N21

Computed Properties

• Exact Mass: 290.11692
• Monoisotopic Mass: 290.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.31